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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Morpholinocyclohexanone, a
heterocyclic organic compound. While a detailed historical account of its specific discovery is
not prominent in publicly available scientific literature, this document outlines a plausible and
scientifically sound synthesis route, detailed experimental protocols, and expected analytical
data. The content is designed to serve as a valuable resource for researchers in organic
synthesis, medicinal chemistry, and drug development who may utilize this or structurally
related compounds as intermediates or building blocks. All quantitative data is presented in
tabular format for clarity, and key processes are visualized using logical diagrams.

Introduction and Historical Context

4-Morpholinocyclohexanone, identified by the CAS number 139025-93-7, is a disubstituted
cyclohexanone derivative featuring a morpholine moiety at the 4-position. Despite its
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availability from various chemical suppliers, a seminal publication detailing its initial discovery
and synthesis could not be identified through extensive literature and patent searches. Its
emergence is likely rooted in broader synthetic chemistry efforts, where it was probably first
synthesized as an intermediate or an analog in a larger series of compounds, rather than being
the primary focus of a dedicated study. The lack of a prominent discovery narrative suggests its
role as a building block in more complex molecular architectures rather than a compound with
significant standalone biological or material properties that would warrant a detailed historical
record.

Physicochemical Properties

The key physicochemical properties of 4-Morpholinocyclohexanone are summarized in the
table below. These values are critical for its handling, purification, and use in subsequent
chemical reactions.

Property Value

CAS Number 139025-93-7
Molecular Formula C10H17NO2
Molecular Weight 183.25 g/mol
Appearance Solid (predicted)
Purity Typically 295%

Proposed Synthesis Pathway

A logical and efficient method for the synthesis of 4-Morpholinocyclohexanone is the
reductive amination of 1,4-cyclohexanedione with morpholine. This reaction proceeds through
the formation of an enamine or iminium ion intermediate, which is then reduced in situ to the
desired secondary amine.
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Proposed synthesis of 4-Morpholinocyclohexanone.

Detailed Experimental Protocol: Reductive
Amination

This section provides a detailed, hypothetical protocol for the synthesis of 4-
Morpholinocyclohexanone based on standard reductive amination procedures.

Materials:

1,4-Cyclohexanedione (1.0 eq)

e Morpholine (1.1 eq)

e Sodium triacetoxyborohydride (NaBH(OACc)3) (1.5 eq)

¢ Dichloromethane (DCM), anhydrous

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask
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Magnetic stirrer
Separatory funnel
Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add 1,4-cyclohexanedione (1.0 eq) and anhydrous dichloromethane. Stir the mixture
until the solid is fully dissolved.

Addition of Amine: Add morpholine (1.1 eq) to the solution at room temperature. Stir the
mixture for 30 minutes.

Reductant Addition: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.
The reaction is typically exothermic; maintain the temperature below 30 °C using a water
bath if necessary.

Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor
the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous
sodium bicarbonate solution. Stir vigorously for 30 minutes until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice with dichloromethane.

Washing and Drying: Combine the organic layers and wash with brine. Dry the combined
organic phase over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator. Purify the crude product by flash column chromatography on silica
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gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to
afford 4-Morpholinocyclohexanone.

Characterization Data (Expected)

The following tables summarize the expected spectroscopic data for 4-
Morpholinocyclohexanone based on its chemical structure.

Table 1: Expected *H NMR Spectral Data (CDCls, 400 MHz)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~3.70 t 4H -O-CH2-CH2-N-
-N-CH2-CH2-O- and
~2.70 - 2.50 m 5H
N-CH-
~2.40 - 2.20 m 4H -C(=0)-CH2-
~2.00-1.80 m 4H -CH-CHz2-

Table 2: Expected 3C NMR Spectral Data (CDCls, 100 MHz)

Chemical Shift (6, ppm) Assignment
~209 C=0

~67 -O-CHa-

~60 N-CH-

~50 -N-CHz-

~38 -C(=0)-CH2-
~28 -CH-CHz-

Table 3: Expected IR Spectral Data
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Wavenumber (cm~?) Intensity Assignment

~2950 - 2800 Strong C-H stretching (aliphatic)
~1715 Strong C=0 stretching (ketone)
~1115 Strong C-O-C stretching (ether)

Table 4: Expected Mass Spectrometry Data

Technique lon m/z

ESI-MS [M+H]* 184.1332

Experimental and Analytical Workflow

The general workflow for the synthesis and characterization of 4-Morpholinocyclohexanone
is depicted below.
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General workflow for synthesis and analysis.

Conclusion
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4-Morpholinocyclohexanone is a readily accessible chemical intermediate. While its specific
history is not well-documented, its synthesis can be reliably achieved through standard organic
chemistry methods such as reductive amination. This guide provides the necessary theoretical
and practical information for its preparation and characterization, serving as a foundational
resource for researchers incorporating this molecule into their synthetic endeavors. The
provided protocols and expected data will aid in the successful synthesis and verification of this
compound in a laboratory setting.

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Morpholinocyclohexanone: Synthesis, Properties, and Characterization]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b591797/docs#an-
in-depth-technical-guide-to-4-morpholinocyclohexanone-synthesis-properties-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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